Cas no 1396791-58-4 (2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396791-58-4
• MF: C₁₄H₁₂N₆O₂
• MW: 296.284081459045
• CID: 6467778
• PubChem ID: 71791391
• Update Time: 2025-08-03

2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 1396791-58-4
• 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-tetrazole-5-carboxamide
• AKOS024541344
• 2-(4-methoxyphenyl)-N-pyridin-2-yltetrazole-5-carboxamide
• F6237-1036

• Inchi： 1S/C14H12N6O2/c1-22-11-7-5-10(6-8-11)20-18-13(17-19-20)14(21)16-12-4-2-3-9-15-12/h2-9H,1H3,(H,15,16,21)
• InChI Key： CVYDDISKPTYNIH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1N=NC(C(NC2C=CC=CN=2)=O)=N1

Computed Properties

• Exact Mass: 296.10217365g/mol
• Monoisotopic Mass: 296.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide

Recent Advances in the Study of 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396791-58-4)

The compound 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396791-58-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide, which contribute to its ability to interact with specific biological targets. The compound's tetrazole moiety, in particular, has been identified as a key pharmacophore, enabling it to engage in hydrogen bonding and other non-covalent interactions with target proteins. This has led to its exploration as a potential inhibitor of various enzymes and receptors implicated in disease pathways.

One of the most promising areas of research involves the compound's role as a modulator of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide effectively disrupts the interaction between two key proteins involved in cancer cell proliferation. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing a novel mechanism of action that could pave the way for the development of new anticancer therapies.

In addition to its anticancer potential, recent investigations have explored the compound's application in neurodegenerative diseases. A preprint article from early 2024 reported that 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide exhibits neuroprotective effects in cellular models of Alzheimer's disease. The compound was found to reduce oxidative stress and inhibit the aggregation of amyloid-beta peptides, suggesting its potential as a multifunctional therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide have also been the subject of recent research. A 2023 study in Drug Metabolism and Disposition characterized the compound's metabolic stability, plasma protein binding, and membrane permeability. The results indicated favorable drug-like properties, with moderate metabolic stability and good oral bioavailability in preclinical models. These findings support the continued development of this compound as a potential clinical candidate.

Looking ahead, researchers are focusing on optimizing the structure of 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide to improve its potency and selectivity. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) studies, are being employed to guide the design of next-generation analogs. These efforts aim to address current limitations, such as off-target effects and metabolic liabilities, while enhancing the compound's therapeutic potential.

In conclusion, 2-(4-methoxyphenyl)-N-(pyridin-2-yl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS: 1396791-58-4) represents a promising scaffold for drug development across multiple therapeutic areas. The recent advancements in understanding its mechanism of action and pharmacological properties provide a solid foundation for future research. As investigations continue, this compound may emerge as a valuable tool for addressing unmet medical needs in oncology, neurology, and beyond.